Cas no 91840-07-2 (myo-Inositol,2,4,5-tris(dihydrogen phosphate) (9CI))

• Product Name: myo-Inositol,2,4,5-tris(dihydrogen phosphate) (9CI)
• CAS No: 91840-07-2
• MF: C₆H₁₅O₁₅P₃
• MW: 420.095586061478
• CID: 811920
• Update Time: 2022-07-26

myo-Inositol,2,4,5-tris(dihydrogen phosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

• myo-Inositol,2,4,5-tris(dihydrogen phosphate) (9CI)
• inositol 2,4,5-trisphosphate

• Inchi： 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)
• InChI Key： MMWCIQZXVOZEGG-UHFFFAOYSA-N
• SMILES： OC1C(O)C(OP(O)(O)=O)C(OP(O)(O)=O)C(O)C1OP(O)(O)=O

Computed Properties

• Exact Mass: 419.962379
• Monoisotopic Mass: 419.962379
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 261

Experimental Properties

• Density: 2.25
• Boiling Point: 877.6°Cat760mmHg
• Flash Point: 484.5°C
• Refractive Index: 1.635